Cas no 162010-70-0 (2-amino-5-methylpyridine-3-sulfonyl chloride)

2-Amino-5-methylpyridine-3-sulfonyl chloride is a versatile sulfonylating reagent widely used in organic synthesis and pharmaceutical intermediates. Its reactive sulfonyl chloride group enables efficient derivatization, particularly in the preparation of sulfonamides and other sulfur-containing compounds. The amino and methyl substituents on the pyridine ring enhance its reactivity and selectivity in nucleophilic substitution reactions. This compound is valued for its stability under controlled conditions and its compatibility with a range of solvents, facilitating diverse synthetic applications. It is commonly employed in medicinal chemistry for the development of bioactive molecules, owing to its ability to introduce sulfonyl functionalities into complex structures. Proper handling under anhydrous conditions is recommended to maintain its reactivity.

2-amino-5-methylpyridine-3-sulfonyl chloride structure

162010-70-0 structure

Product Name:2-amino-5-methylpyridine-3-sulfonyl chloride

CAS No:162010-70-0

MF:C₆H₇ClN₂O₂S

MW:206.649978876114

CID:3805503

PubChem ID:18948787

Update Time:2025-10-29

2-amino-5-methylpyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinesulfonyl chloride, 2-amino-5-methyl-
- 2-aMino-5-Methylpyridine-3-sulfonyl chloride
- AKOS006335976
- 162010-70-0
- 2-amino-5-methylpyridine-3-sulfonylchloride
- (2-Amino-5-methylpyrid-3-yl)sulfonyl chloride
- 2-Amino-5-methyl-3-pyridinesulfonyl chloride
- DB-134599
- XMUBHWHROWEFIA-UHFFFAOYSA-N
- EN300-110085
- 861-659-5
- SCHEMBL1522674
- 2-amino-5-methylpyridine-3-sulfonyl chloride
- Inchi： 1S/C6H7ClN2O2S/c1-4-2-5(12(7,10)11)6(8)9-3-4/h2-3H,1H3,(H2,8,9)
- InChI Key： XMUBHWHROWEFIA-UHFFFAOYSA-N
- SMILES： C1(N)=NC=C(C)C=C1S(Cl)(=O)=O

Computed Properties

Exact Mass: 205.9916763Da
Monoisotopic Mass: 205.9916763Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 81.4Å²

2-amino-5-methylpyridine-3-sulfonyl chloride Pricemore >>

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TRC	A621185-10mg	2-amino-5-methylpyridine-3-sulfonyl chloride	162010-70-0		10mg	$ 70.00	2022-06-07
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD636489-1g	2-Amino-5-methylpyridine-3-sulfonyl chloride	162010-70-0	97%	1g	￥4284.0	2023-02-23
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